Cas no 2137776-58-8 (rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide)
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2R,3R)-N-Methoxy-N-methyl-2-(2-methylpyrazol-3-yl)oxane-3-carboxamide
- 2137776-58-8
- rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide
- Z2947113364
- EN300-1084939
-
- Inchi: 1S/C12H19N3O3/c1-14-10(6-7-13-14)11-9(5-4-8-18-11)12(16)15(2)17-3/h6-7,9,11H,4-5,8H2,1-3H3/t9-,11-/m1/s1
- InChI Key: WUDOXRXOXHAHNZ-MWLCHTKSSA-N
- SMILES: O1CCC[C@@H](C(N(C)OC)=O)[C@@H]1C1=CC=NN1C
Computed Properties
- Exact Mass: 253.14264148g/mol
- Monoisotopic Mass: 253.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 56.6Ų
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1084939-0.05g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1084939-0.1g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1084939-0.25g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1084939-0.5g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1084939-1.0g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 1.0g |
$1057.0 | 2023-07-07 | |
| Enamine | EN300-1084939-2.5g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1084939-5.0g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 5.0g |
$3065.0 | 2023-07-07 | |
| Enamine | EN300-1084939-10.0g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 10.0g |
$4545.0 | 2023-07-07 | |
| Enamine | EN300-1084939-1g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1084939-5g |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide |
2137776-58-8 | 90% | 5g |
$3065.0 | 2023-10-27 |
rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide
Research Brief on rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide (CAS: 2137776-58-8)
In recent years, the compound rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide (CAS: 2137776-58-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.
The synthesis of rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide involves a multi-step process that ensures high enantiomeric purity and yield. Recent studies have focused on optimizing the synthetic route to improve scalability and reduce production costs. Key advancements include the use of asymmetric catalysis and green chemistry principles, which have significantly enhanced the efficiency of the synthesis. These improvements are critical for the compound's potential transition from laboratory-scale production to industrial manufacturing.
Mechanistic studies have revealed that rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide acts as a potent modulator of specific enzyme systems, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to selectively inhibit key signaling molecules, thereby reducing pathological processes such as inflammation and uncontrolled cell proliferation. These findings suggest that the compound could serve as a lead candidate for the development of novel anti-inflammatory and anti-cancer therapies.
Recent preclinical evaluations have further underscored the therapeutic potential of rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide. Animal models of chronic inflammatory diseases and certain cancers have shown significant improvement upon treatment with this compound, with minimal adverse effects reported. These results are particularly encouraging, as they indicate a favorable safety profile alongside efficacy. However, further studies are needed to fully elucidate the compound's pharmacokinetics and pharmacodynamics in humans.
In conclusion, rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide represents a promising candidate for therapeutic development, with its unique chemical structure and biological activity offering multiple avenues for further research. Continued investigation into its mechanism of action, optimization of its synthetic route, and rigorous clinical testing will be essential to fully realize its potential in the pharmaceutical industry. This research brief serves as a foundation for future studies and highlights the importance of this compound in advancing chemical biology and medicinal chemistry.
2137776-58-8 (rac-(2R,3R)-N-methoxy-N-methyl-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)